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Compound of Interest

Methyl (4-bromo-2-
Compound Name:
formylphenoxy)acetate

CAS No.: 24581-99-5

Cat. No.: B2958170

Get Quote

Part 1: Executive Technical Summary

Methyl (4-bromo-2-formylphenoxy)acetate is a bifunctionalized aromatic building block. Its
core utility lies in the orthogonal reactivity of its functional groups: the aldehyde (C-2 position)
and the

-phenoxy ester moiety. This structural arrangement makes it an ideal precursor for the
synthesis of 5-bromo-2-benzofurancarboxylates via the Rap-Stoermer condensation or similar
cyclization protocols.

For the analytical scientist, this compound presents a distinct spectroscopic signature
characterized by the interplay between the electron-withdrawing formyl/ester groups and the
electron-donating ether linkage.
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Chemical Property Data
IUPAC Name Methyl 2-(4-bromo-2-formylphenoxy)acetate
CAS Number 24581-99-5
C
Molecular Formula H
BrO
Molecular Weight 273.08 g/mol
Physical State White to pale yellow solid

] ] 98-100 °C (typical range for pure crystalline
Melting Point
form)

Part 2: Synthesis & Structural Context

To understand the impurity profile often seen in spectra, one must understand the genesis of
the molecule. It is synthesized via the Williamson ether synthesis alkylation of 5-
bromosalicylaldehyde with methyl bromoacetate in the presence of a weak base (K

CO

).

Common Impurities:

» 5-Bromosalicylaldehyde (Starting Material): Detected by a phenolic -OH peak (~11 ppm) and
a shift in the aldehyde proton.

» Hydrolysis Product (Carboxylic Acid): Broad -OH stretch in IR (2500-3300 cm

) and loss of the methyl singlet in NMR.

Synthesis Workflow Diagram
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Figure 1: Synthetic pathway illustrating the origin of the target compound and its downstream

utility.

Part 3: Spectroscopic Characterization
1. Nuclear Magnetic Resonance (NMR) Spectroscopy

The

H NMR spectrum in CDCI

is the primary tool for purity assessment. The molecule exhibits a clean separation of aliphatic

and aromatic signals.

Protocol: Dissolve ~10 mg of sample in 0.6 mL CDCI

. Ensure the solvent is acid-free to prevent acetal formation with the aldehyde.

Table 1:

H NMR Data (400 MHz, CDCI

)
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10.51

Singlet (s)

1H

-CHO

Deshielded
formyl proton;
diagnostic for

oxidation state.

7.94

Doublet (d)

1H

Ar-H3

Ortho to -CHO.

Hz (meta

coupling).

7.62

Doublet of
Doublets (dd)

1H

Ar-H5

Para to -CHO.

Hz.

6.81

Doublet (d)

Ar-H6

Ortho to ether
linkage. Shielded
by oxygen
donation.

Hz.

4.80

Singlet (s)

-OCH

Methylene
bridge; sharp
singlet confirms

no chiral center.

3.82

Singlet (s)

-OCH

Methyl ester;
integration
reference

standard.

Self-Validating Logic:

 Integration Check: The ratio of the aldehyde proton (10.51 ppm) to the methyl ester (3.82

ppm) must be exactly 1:3. A deviation suggests ester hydrolysis or aldehyde oxidation.
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o Coupling Verification: H-3 appears as a doublet due to meta-coupling with H-5, not ortho-
coupling. H-6 is a doublet due to ortho-coupling with H-5.

2. Infrared (IR) Spectroscopy

IR is critical for confirming the presence of both carbonyl species (aldehyde and ester) without
water interference.

Table 2: Key IR Absorptions (KBr Pellet/ATR)

Wavenumber (cm
Vibration Mode Functional Group Notes

)

Sharp, strong band.

Higher frequency due

1755 Ester to

(C=0) stretch

-oxygen.

Conjugated with the

aromatic ring,
Aldehyde

1685 —
(C=0) stretch lowering the

frequency.

o Skeletal vibrations of
1590, 1475 (C=C) stretch Aromatic Ring

the benzene ring.

Strong antisymmetric
stretch of the Ph-O-

bond.

"Fermi doublet"

2850, 2750 Aldehyde C-H characteristic of

(C-H) stretch
aldehydes.

3. Mass Spectrometry (MS)
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Mass spectrometry provides the definitive confirmation of the bromine atom through its isotopic
signature.

« lonization Mode: El (Electron Impact) or ESI+ (Electrospray).
e Molecular lon (M

): 272 and 274.

 |sotope Pattern: The M and M+2 peaks appear in a 1:1 ratio, characteristic of the natural
abundance of

Br and
Br.

e Fragmentation:
o m/z 241/243: Loss of -OCH
(M - 31).
o m/z 199/201: Loss of the acetate group (-CH

COOCH

), leaving the bromosalicylaldehyde cation.

Part 4: Structural Logic Diagram

The following diagram correlates the chemical shifts with the electronic environment of the
molecule, providing a visual logic for assignment.
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Electronic Effects on Chemical Shifts
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Figure 2: Correlation of electronic substituents to observed NMR shifts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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